Cas no 55402-83-0 (3,6-DIAZABICYCLO[3.2.0]HEPTANE)

• Product Name: 3,6-DIAZABICYCLO[3.2.0]HEPTANE
• CAS No: 55402-83-0
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 943881
• PubChem ID: 23282906
• Update Time: 2025-05-21

3,6-DIAZABICYCLO[3.2.0]HEPTANE Chemical and Physical Properties

Names and Identifiers

• 3,6-DIAZABICYCLO[3.2.0]HEPTANE
• 3,6-diazabicyclo<3.2.0>heptane
• AKOS006281494
• (1S,5S)-3,6-Diazabicyclo[3.2.0]heptane
• 55402-83-0
• DTXSID80632525
• SB44693
• CS-0046539

• MDL： MFCD09991682
• Inchi： 1S/C5H10N2/c1-4-2-7-5(4)3-6-1/h4-7H,1-3H2
• InChI Key： XKEYAOJRNJYJMM-UHFFFAOYSA-N
• SMILES： N1CC2CNCC12

Computed Properties

• Exact Mass: 98.08440
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: -0.16480

Additional information on 3,6-DIAZABICYCLO[3.2.0]HEPTANE

3,6-DIAZABICYCLO[3.2.0]HEPTANE - A Comprehensive Overview

The compound 3,6-DIAZABICYCLO[3.2.0]HEPTANE (CAS No: 55402-83-0) is a fascinating molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of azabicyclic compounds, which are known for their rigid and versatile frameworks, making them valuable in various applications.

Structure and Synthesis: The molecular structure of 3,6-DIAZABICYCLO[3.2.0]HEPTANE consists of a bicyclo framework with two nitrogen atoms at positions 3 and 6 of the heptane ring system. This arrangement creates a highly strained yet stable structure due to the partial double bond character within the ring system. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through various routes, including ring-closing metathesis and palladium-catalyzed coupling reactions.

Physical and Chemical Properties: This compound exhibits interesting physical properties, such as a high melting point and moderate solubility in organic solvents. Its chemical reactivity is influenced by the electron-withdrawing effects of the nitrogen atoms, which enhance its ability to participate in nucleophilic and electrophilic reactions. Recent studies have explored its behavior under extreme conditions, such as high pressure and temperature, revealing insights into its potential applications in high-performance materials.

Applications in Pharmacology: One of the most promising areas of application for 3,6-DIAZABICYCLO[3.2.0]HEPTANE is in drug discovery. Its rigid structure makes it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have utilized this compound as a scaffold for developing novel antibiotics and anticancer agents. Recent clinical trials have shown encouraging results, particularly in targeting drug-resistant bacterial strains.

Materials Science Innovations: In the realm of materials science, 3,6-DIAZABICYCLO[3.2.0]HEPTANE has found applications as a building block for advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it suitable for creating high-strength composites and lightweight materials for aerospace applications.

Environmental Impact and Sustainability: As industries increasingly prioritize sustainability, the environmental footprint of chemical compounds has come under scrutiny. Recent studies have evaluated the biodegradability and toxicity of 3,6-DIAZABICYCLO[3.2.0]HEPTANE, highlighting its potential as an eco-friendly alternative to traditional chemical intermediates.

Future Prospects: The future of 3,6-DIAZABICYCLO[3.2.0]HEPTANE looks bright, with ongoing research exploring its use in emerging technologies such as quantum computing materials and advanced sensors. Its unique properties position it as a key player in shaping the next generation of chemical innovations.